![molecular formula C12H15NO5 B1389916 8-Methoxy-1,2,3,4-tetrahydro-quinoline oxalate CAS No. 1185293-75-7](/img/structure/B1389916.png)
8-Methoxy-1,2,3,4-tetrahydro-quinoline oxalate
Overview
Description
8-Methoxy-1,2,3,4-tetrahydro-quinoline oxalate is a biochemical used for proteomics research . It has a molecular formula of C12H15NO5 and a molecular weight of 253.26 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H13NO/c1-12-9-6-2-4-8-5-3-7-11-10(8)9/h2,4,6,11H,3,5,7H2,1H3 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model .Physical And Chemical Properties Analysis
This compound is a solid or semi-solid or liquid or lump . It has a molecular weight of 253.26 .Scientific Research Applications
8-Methoxy-1,2,3,4-tetrahydro-quinoline oxalate has several applications in scientific research. It has been used in the synthesis of various compounds, such as 4-methoxy-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid, which is a potential anti-inflammatory agent. This compound has also been used in the synthesis of various other quinoline derivatives, such as 8-hydroxy-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid, which has potential applications in the treatment of cancer. This compound has also been used in the synthesis of a variety of other compounds, such as 4-methoxy-3-methyl-1,2,3,4-tetrahydro-quinoline-5-carboxylic acid, which has potential applications in the treatment of neurodegenerative diseases.
Mechanism of Action
The mechanism of action of 8-Methoxy-1,2,3,4-tetrahydro-quinoline oxalate is not well understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins and other pro-inflammatory compounds. This inhibition of COX-2 activity may lead to reduced inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that the compound may have anti-inflammatory and analgesic effects. In addition, this compound may also have antioxidant and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The advantages of using 8-Methoxy-1,2,3,4-tetrahydro-quinoline oxalate in laboratory experiments include its low cost, ease of synthesis, and its wide range of applications. However, there are some limitations to using this compound in laboratory experiments. For example, the compound is not very stable and may decompose over time. In addition, the compound may be toxic if not handled properly.
Future Directions
There are several potential future directions for the use of 8-Methoxy-1,2,3,4-tetrahydro-quinoline oxalate. These include further studies on its mechanism of action, its biochemical and physiological effects, and its potential applications in the treatment of various diseases. In addition, further research on this compound could also focus on its potential use as a drug delivery system and its potential applications in the synthesis of other compounds.
Safety and Hazards
properties
IUPAC Name |
8-methoxy-1,2,3,4-tetrahydroquinoline;oxalic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO.C2H2O4/c1-12-9-6-2-4-8-5-3-7-11-10(8)9;3-1(4)2(5)6/h2,4,6,11H,3,5,7H2,1H3;(H,3,4)(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMOXSWAXNJXIIL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1NCCC2.C(=O)(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1185293-75-7 | |
Record name | Quinoline, 1,2,3,4-tetrahydro-8-methoxy-, ethanedioate (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1185293-75-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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